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Compound of Interest

Compound Name:
L-heptaguluronic acid

heptasodium salt

Cat. No.: B13785065 Get Quote

A Note on Chemical Identity: The query for "L-heptaguluronic acid heptasodium salt" did not

yield specific results in scientific and chemical databases. The information presented in this

guide pertains to Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt

(DTPMP Heptasodium Salt), a compound with significant industrial applications and for which

substantial technical data is available. It is plausible that "L-heptaguluronic acid
heptasodium salt" is a less common or erroneous name for DTPMP Heptasodium Salt.

Executive Summary
This technical guide provides a comprehensive overview of Diethylenetriamine

Penta(methylene Phosphonic Acid) Heptasodium Salt, a versatile phosphonate salt widely

utilized for its excellent scale and corrosion inhibition properties, as well as its strong chelation

capabilities. This document is intended for researchers, scientists, and professionals in drug

development and other relevant industries, offering detailed information on its chemical and

physical properties, mechanism of action, industrial applications, and relevant experimental

protocols.

Chemical and Physical Properties
DTPMP Heptasodium Salt is the salt of Diethylenetriamine Penta(methylene Phosphonic Acid)

(DTPMPA). The acid form has limited solubility in water, thus it is commonly supplied as a
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sodium salt solution. It is a nitrogenous organic polyphosphonic acid that is effective in

inhibiting the precipitation of various mineral scales.

Property Value Reference(s)

Synonyms

DTPMP heptasodium salt;

Hepta sodium salt of

Diethylene Triamine Penta

(Methylene Phosphonic Acid)

[1][2]

CAS Number 68155-78-2 [2]

Molecular Formula C₉H₂₁N₃Na₇O₁₅P₅

Molecular Weight 727.07 g/mol

Appearance Amber transparent liquid

pH (1% water solution) 6.0 - 8.0 [2]

Density (20°C) 1.34 - 1.44 g/cm³

Mechanism of Action
The primary functions of DTPMP Heptasodium Salt are scale inhibition, corrosion inhibition,

and chelation. These actions are a result of its unique molecular structure, which contains

multiple phosphonate groups.

3.1 Scale Inhibition: DTPMP is a highly effective scale inhibitor, particularly against barium

sulfate, calcium carbonate, and calcium sulfate.[3] Its mechanism involves:

Threshold Effect: At sub-stoichiometric concentrations, DTPMP molecules adsorb onto the

active growth sites of micro-crystals of scaling minerals. This disrupts the crystal lattice,

preventing further growth and agglomeration.

Crystal Distortion: The adsorption of DTPMP on the crystal surface modifies the crystal

morphology, making the scale less adherent and more easily dispersed in the bulk solution.

3.2 Corrosion Inhibition: DTPMP provides corrosion protection by forming a protective film on

metal surfaces. This is achieved through the formation of complexes with metal ions present on
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the surface, creating a barrier against corrosive agents.

3.3 Chelation: The multiple phosphonate groups in the DTPMP molecule act as ligands,

enabling it to form stable, water-soluble complexes with a variety of di- and trivalent metal ions.

This sequestration of metal ions prevents them from participating in scale formation or acting

as catalysts in degradation reactions.

Chelation of metal ions by a DTPMP molecule.

Applications in Research and Industry
DTPMP Heptasodium Salt is utilized in a wide array of industrial processes due to its stability

and efficacy under harsh conditions, such as high temperatures and alkaline environments.[3]

Water Treatment: It is a key component in cooling water systems, boiler water treatment, and

oilfield water injection systems to prevent scale and corrosion.

Detergents and Cleaning Agents: It acts as a sequestrant to improve cleaning efficiency by

binding metal ions that can interfere with the cleaning process.

Pulp and Paper Industry: Used as a scale inhibitor and dispersant.

Textile Industry: Employed as a sequestering agent during dyeing and finishing to prevent

scale formation.

Peroxide Bleach Stabilization: It stabilizes hydrogen peroxide by chelating metal ions that

catalyze its decomposition.

Agriculture: Used as a chelating agent to improve the bioavailability of micronutrients to

plants.

Experimental Protocols
The following sections describe generalized methodologies for the synthesis and performance

evaluation of DTPMP. These are based on descriptions found in technical literature and

patents, as detailed, step-by-step laboratory protocols are not readily available in the public

domain.
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5.1 Synthesis of DTPMPA (the parent acid)

The synthesis of DTPMPA is typically achieved through the phosphonomethylation of

diethylenetriamine using phosphorous acid and formaldehyde in the presence of a mineral acid

like hydrochloric acid.[4][5]

Start

Charge Reactor:
- Diethylenetriamine
- Phosphorous Acid
- Hydrochloric Acid

Stir and maintain
temperature < 50°C

Heat to reaction
temperature (e.g., 115°C)

Slowly add
Formaldehyde solution

Maintain temperature and
stir for several hours

Concentrate by
evaporation

Adjust pH with NaOH
to obtain DTPMP Heptasodium Salt

End Product:
DTPMP Heptasodium Salt Solution

Click to download full resolution via product page

General workflow for the synthesis of DTPMPA and its sodium salt.

Methodology:

A reaction vessel is charged with diethylenetriamine, phosphorous acid, and hydrochloric

acid.[4]

The mixture is stirred, and the temperature is controlled to remain below 50°C during the

initial exothermic reaction.[5]

The reactor is then heated to the reaction temperature, typically around 115°C.[4]

An aqueous solution of formaldehyde is added dropwise to the mixture while maintaining the

reaction temperature.[4]

The reaction is allowed to proceed with continuous stirring for a specified period, often

several hours, to ensure complete phosphonomethylation.[4]

After the reaction, the mixture may be concentrated by evaporating water and excess

hydrochloric acid.[4]

For the heptasodium salt, the resulting DTPMPA solution is neutralized by the controlled

addition of a sodium hydroxide solution to a pH of approximately 7.[4]

5.2 Performance Evaluation: Scale Inhibition
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The effectiveness of DTPMP as a scale inhibitor is commonly assessed using static jar tests

and dynamic tube blocking tests.

Static Jar Test Dynamic Tube Blocking Test

Prepare synthetic brines
(cation and anion solutions)

Add varying concentrations of
DTPMP to test jars

Mix brines in jars to
initiate scaling

Incubate at test temperature
for a set time (e.g., 24h)

Filter and analyze supernatant
for residual Ca²⁺, Ba²⁺, etc.

Calculate inhibition efficiency

Pump separate cation and
anion brines through a capillary tube

Heat brines to test temperature

Inject DTPMP into one of the brine streams

Monitor differential pressure
across the capillary

Record time until a significant
pressure increase (blockage)

Determine Minimum Inhibitor
Concentration (MIC)
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Workflow for Static and Dynamic Scale Inhibition Testing.

5.2.1 Static Jar Test

This method evaluates the inhibitor's performance under static conditions.[6][7]
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Methodology:

Prepare two synthetic brine solutions: one containing the scaling cations (e.g., Ca²⁺, Ba²⁺)

and another with the anions (e.g., CO₃²⁻, SO₄²⁻).

In a series of jars, add the cation-containing brine and different concentrations of the DTPMP

inhibitor solution.

Initiate the scaling reaction by adding the anion-containing brine to each jar. A blank with no

inhibitor is also prepared.

The jars are sealed and placed in a water bath at the desired test temperature for a specified

duration (e.g., 24 hours).

After incubation, the solutions are filtered, and the supernatant is analyzed for the

concentration of the scaling cation (e.g., using ICP-OES or titration).

The scale inhibition efficiency is calculated based on the amount of cation that remains in the

solution compared to the blank.

5.2.2 Dynamic Tube Blocking Test

This test simulates flowing conditions to determine the Minimum Inhibitor Concentration (MIC)

required to prevent scale deposition.[8][9][10]

Methodology:

Cation- and anion-containing brines are pumped separately through pre-heating coils to

reach the test temperature.

The inhibitor solution is injected at a specific concentration into one of the brine streams

before they are mixed.

The two streams are then combined and flow through a narrow-bore capillary tube.

The differential pressure across the capillary tube is continuously monitored.
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Scale formation and deposition in the tube cause a restriction, leading to an increase in

differential pressure. The time taken to reach a predefined pressure increase is the "scaling

time".

The test is repeated with decreasing inhibitor concentrations to determine the MIC, which is

the lowest concentration that provides a desired period of protection against scaling.[9]

5.3 Chelation Capacity Determination

The chelation capacity of DTPMP can be quantified by titration with a standard metal ion

solution in the presence of a metal-ion indicator.[11]

Methodology:

A known volume of the DTPMP solution is placed in a flask and diluted with deionized water.

A buffer solution is added to adjust the pH to a level where the metal-indicator complex is

stable (e.g., pH 10 for calcium titration with Eriochrome Black T).[12]

A small amount of the metal-ion indicator is added.

The solution is titrated with a standardized solution of the metal ion of interest (e.g., calcium

acetate or calcium chloride).[11]

The endpoint is reached when all the DTPMP has been complexed, and the excess metal

ions cause a color change in the indicator.[12]

The chelation value is then calculated based on the volume of the titrant used.

Toxicological and Environmental Data
DTPMP and its salts have been studied for their toxicological and environmental impact. The

data indicates low toxicity and a low potential for bioaccumulation.
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Parameter Value Species Reference(s)

Acute Oral LD50 5838 - 8757 mg/kg bw Rat [13][14]

Acute Dermal LD50 > 5838 mg/kg bw Rat [13][14]

90-Day Feeding Study

(NOAEL)
83 mg/kg bw/day Male Rat [13]

Biodegradability
Not readily

biodegradable
[15]

Bioaccumulation

Potential
Low (BCF < 94) Fish (Cyprinus carpio) [15]

Aquatic Toxicity (Fish)
96-h LC50: 180-252

mg/L
Rainbow Trout

Aquatic Toxicity

(Invertebrates)
EC50 > 150 mg/L [13]

Biological Signaling Pathways
A thorough review of the scientific literature did not yield any information regarding the

interaction of Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt with

specific biological signaling pathways. As an industrial chemical primarily designed for its

physicochemical properties of chelation and surface adsorption, its biological activity at the

cellular and molecular signaling level has not been a focus of research. Its applications are not

in the pharmaceutical or biomedical fields where such interactions are typically investigated.

Therefore, for professionals in drug development, it is important to note that this compound is

not characterized for its effects on biological signaling.

Conclusion
Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt is a high-

performance chemical with well-established applications in industrial water treatment and other

processes requiring scale and corrosion control. Its efficacy stems from its strong chelating

properties and its ability to interfere with crystal growth. While it exhibits low toxicity and

environmental persistence, its primary role is as a functional chemical in industrial settings. For
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researchers and scientists, understanding its fundamental mechanisms of action and the

methodologies for evaluating its performance is key to its effective application and the

development of new formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DTPMPâ�¢Na7,DTPMP,DTPMPâ�¢Nax,CAS No.22042-96-2(x-Na) 68155-78-2(7-
Na),DTPMPA,Hepta sodium salt of Diethylene Triamine Penta (Methylene Phosphonic Acid)
- Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.net]

2. Diethylenetriamine penta(methylene phosphonic acid) heptasaodium salt | 68155-78-2
[chemicalbook.com]

3. atamankimya.com [atamankimya.com]

4. Diethylenetriaminepenta(methylene-phosphonic acid) synthesis - chemicalbook
[chemicalbook.com]

5. OMPI – Búsqueda en las colecciones de patentes nacionales e internacionales
[patentscope.wipo.int]

6. onepetro.org [onepetro.org]

7. d-nb.info [d-nb.info]

8. spe.org [spe.org]

9. spebrazilfatc.com.br [spebrazilfatc.com.br]

10. researchgate.net [researchgate.net]

11. CN106645137A - A kind of test method of chelating acid to metal calcium ion chelating
ability - Google Patents [patents.google.com]

12. youtube.com [youtube.com]

13. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

14. DTPMP - Ataman Kimya [atamanchemicals.com]

15. santos.com [santos.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b13785065?utm_src=pdf-custom-synthesis
http://www.thwater.net/02-DTPMP-Na7.htm
http://www.thwater.net/02-DTPMP-Na7.htm
http://www.thwater.net/02-DTPMP-Na7.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5855072.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5855072.htm
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=5038
https://www.chemicalbook.com/synthesis/diethylenetriaminepenta-methylene-phosphonic-acid.htm
https://www.chemicalbook.com/synthesis/diethylenetriaminepenta-methylene-phosphonic-acid.htm
https://patentscope.wipo.int/search/es/detail.jsf;jsessionid=1F07889EE68537EF9B553A086D65CFAD.wapp1nA?docId=WO2021088457&_cid=P10-KOQK0K-45185-6
https://patentscope.wipo.int/search/es/detail.jsf;jsessionid=1F07889EE68537EF9B553A086D65CFAD.wapp1nA?docId=WO2021088457&_cid=P10-KOQK0K-45185-6
https://onepetro.org/SPEOCC/proceedings-abstract/19OCC/19OCC/218713
https://d-nb.info/1098047664/34
https://www.spe.org/media/filer_public/de/0a/de0a352a-109a-4068-a9c9-b2689965bdbc/141145.pdf
https://spebrazilfatc.com.br/wp-content/uploads/2024/12/055-Insights-into-the-Performance-and-Mechanism-of-Scale-Inhibitors-based-on-Classic-Dynamic-Tube-Blocking-Tests-and-Online-Real-Time-Analysis-Techniques.pdf
https://www.researchgate.net/publication/266669335_Some_Insights_Into_the_Tube-Blocking-Test_Method_To_Evaluate_the_Efficiency_of_Mineral_Scale_Inhibitors
https://patents.google.com/patent/CN106645137A/en
https://patents.google.com/patent/CN106645137A/en
https://www.youtube.com/watch?v=hTy9JBllUVg
https://hpvchemicals.oecd.org/ui/handler.axd?id=64ebba7a-1b55-4b2b-b553-5a6f9a8a4d38
https://www.atamanchemicals.com/dtpmp_u24007/
https://www.santos.com/wp-content/uploads/2021/04/DTPMP-March-2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13785065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to Diethylenetriamine
Penta(methylene Phosphonic Acid) Heptasodium Salt]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13785065#what-is-l-heptaguluronic-
acid-heptasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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